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Introduction
The Antistreptolysin O (ASO) neutralization assay is a classic serological test used to measure

functional antibodies in patient serum that can neutralize the hemolytic activity of Streptolysin

O.[1][2] Streptolysin O (SLO) is a toxic, oxygen-labile enzyme produced by most strains of

Group A, C, and G beta-hemolytic streptococci.[3][4][5] This enzyme is highly immunogenic

and plays a role in the pathogenesis of streptococcal infections by lysing red and white blood

cells.[6][7] Following infection, the human immune system produces specific antibodies,

primarily Antistreptolysin O (ASO), to combat the toxin.[3][6] The level of these ASO antibodies

typically begins to rise one to three weeks after infection, peaks at three to five weeks, and

then declines over the next six to twelve months.[3][5][7]

The neutralization assay is based on the principle that ASO antibodies in a patient's serum will

inhibit the red blood cell (RBC) lysing capability of the SLO enzyme.[2][8] In the laboratory

setting, a standardized amount of SLO reagent is mixed with serial dilutions of a patient's

serum. If ASO antibodies are present, they will bind to and neutralize the SLO. Subsequently,

when red blood cells are added, they will not be lysed. The ASO titer is reported as the highest

dilution of serum that completely prevents hemolysis.[1]
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Clinical Significance
The ASO titer is a valuable diagnostic marker for antecedent streptococcal infections. It is

particularly useful in supporting the diagnosis of post-streptococcal sequelae that appear

weeks after the acute infection has resolved, such as acute rheumatic fever (ARF) and post-

streptococcal glomerulonephritis (PSGN).[1][3][6][7]

Diagnostic Utility: Elevated ASO titers can confirm a recent or past streptococcal infection.[3]

However, a single high titer is less informative than paired sera. The most reliable evidence

of a recent infection is a significant (e.g., two- or four-fold) rise in ASO titers between an

acute sample and a convalescent sample taken 2 to 4 weeks later.[3][6][7]

Limitations: The ASO test is positive in only about 80-85% of Group A streptococcal

infections, so a negative result does not exclude a diagnosis.[3] Furthermore, ASO

responses are often weaker in streptococcal skin infections (pyoderma) compared to

pharyngeal infections.[8] For increased diagnostic sensitivity, especially in suspected cases

of post-streptococcal syndromes, it is recommended to test for other streptococcal

antibodies, such as anti-deoxyribonuclease B (anti-DNase B), in conjunction with the ASO

titer.[3]

Interpretation: The interpretation of ASO titers must consider the patient's age and the upper

limit of normal (ULN) for the local healthy population, as baseline levels can vary

geographically.[3][9]

Data Presentation: ASO Titer Interpretation
ASO titers are traditionally expressed in Todd Units, which are roughly equivalent to

International Units (IU/mL).[1][3] The following tables summarize generally accepted reference

values.

Table 1: General ASO Titer Reference Values
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Category
ASO Titer (Todd Units or
IU/mL)

Interpretation

Normal (Adult) < 200
Negative; no recent infection

indicated.[3][5][10][11]

Elevated (Adult) > 200
Positive; suggests a recent

streptococcal infection.[1][3]

Significant Elevation > 500

Highly indicative of a recent or

ongoing streptococcal

infection.[1][6]

Paired Sera ≥ Two-fold rise in titer
Strong evidence of a recent

infection.[3]

Table 2: Age-Stratified Upper Limits of Normal (ULN) for ASO Titers

Age Group
Upper Limit of Normal (Todd Units or
IU/mL)

Preschool < 100

School-Age (5-15 years) < 400

Adults < 200

Note: These values are illustrative. Each laboratory should establish its own reference range

based on its local population.[11]

Experimental Protocols: ASO Neutralization Tube
Test
Principle of the Method
Patient serum is serially diluted and incubated with a constant, standardized amount of

Streptolysin O (SLO) antigen. If anti-SLO antibodies are present in the serum, they will

neutralize the hemolytic activity of the SLO. The addition of a suspension of red blood cells

serves as an indicator system. The absence of hemolysis indicates neutralization by the
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patient's antibodies. The ASO titer is the reciprocal of the highest serum dilution that shows no

hemolysis.[1][2]

Reagents and Materials
Patient and Control Sera: Fresh serum is required. Do not use plasma.[8] Heat-inactivate all

sera at 56°C for 30 minutes before use.[4]

Positive Control Serum: Serum with a known ASO titer.

Negative Control Serum: Serum with a negligible ASO titer (<50 IU/mL).

Streptolysin O (SLO) Reagent: Lyophilized, to be reconstituted with distilled water to the

specified activity.[4][7] The reconstituted reagent is labile and should be used within a few

hours.[4]

Red Blood Cells (RBCs): Washed sheep, rabbit, or human group O red blood cells, prepared

as a 5% or 8% suspension in buffer.[4][7]

ASO Buffer: Isotonic buffer solution, pH 6.5-6.8 (e.g., Streptolysin O buffer).

Equipment: Test tubes (12 x 75 mm), test tube rack, serological pipettes, incubator or water

bath (37°C), centrifuge.

Reagent Preparation
Serum Inactivation: Place patient and control sera in a 56°C water bath for 30 minutes.[4]

RBC Suspension Preparation: Wash packed RBCs three times with ASO buffer, centrifuging

and removing the supernatant after each wash. Resuspend the packed cells in the buffer to

create the desired final concentration (e.g., an 8% suspension).[7]

SLO Reagent Reconstitution: Carefully reconstitute the lyophilized SLO antigen with the

volume of distilled water specified by the manufacturer to achieve the correct potency. Mix

gently to avoid denaturation.[7]

Assay Procedure
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Serum Dilution Series:

Set up a rack with a series of test tubes for each serum sample to be tested (patient and

controls). A typical series might include 8-10 tubes.

Prepare initial 1:10 and subsequent master dilutions of the patient serum as a starting

point for the final dilution series.[7]

Dispense varying volumes of ASO buffer into the tubes according to a pre-defined dilution

scheme (see example in Table 3).

Add serum to the tubes to create a geometric progression of dilutions (e.g., 1:50, 1:100,

1:200, 1:400, etc.).[4][7]

Assay Controls:

RBC Control (Tube A): Contains buffer and RBCs only. This tube should show no

hemolysis.

SLO Control (Tube B): Contains buffer, SLO reagent, and RBCs. This tube should show

complete hemolysis, confirming the activity of the SLO reagent.

Neutralization Step:

Add 0.5 mL of the reconstituted SLO reagent to every tube in the dilution series and to the

SLO Control tube. Do NOT add SLO to the RBC Control tube.

Shake the rack gently to mix.

Incubate the rack at 37°C for 15 minutes to allow for antibody-antigen neutralization.

Hemolysis Indicator Step:

Add 0.5 mL of the prepared RBC suspension to every tube (including controls).

Shake the rack gently to ensure the cells are evenly suspended.
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Incubate the rack at 37°C for 45 minutes. Shake the rack again after the first 15 minutes of

incubation.

Reading the Results:

Following incubation, centrifuge all tubes at a low speed (e.g., 1,500 rpm for 2 minutes) to

pellet the intact RBCs.

Examine the supernatant in each tube for hemolysis (red/pink color from released

hemoglobin).

The ASO titer is the reciprocal of the highest serum dilution that shows no hemolysis (clear

supernatant).

Table 3: Example of a Tube Dilution Protocol

Tube #
Serum
Dilution

Buffer
(mL)

Diluted
Serum
(mL)

SLO
Reagent
(mL)

RBC
Suspensi
on (mL)

Expected
Result
(Positive
Serum)

1 1:50 0.8 0.2 of 1:10 0.5 0.5
No

Hemolysis

2 1:100 0.5 0.5 of 1:50 0.5 0.5
No

Hemolysis

3 1:200 0.5
0.5 of

1:100
0.5 0.5

No

Hemolysis

4 1:400 0.5
0.5 of

1:200
0.5 0.5

Partial

Hemolysis

5 1:800 0.5
0.5 of

1:400
0.5 0.5

Complete

Hemolysis

A
RBC

Control
1.5 0 0 0.5

No

Hemolysis

B
SLO

Control
1.0 0 0.5 0.5

Complete

Hemolysis
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Interpretation of Results
Valid Assay: For the results to be valid, the RBC Control must show no hemolysis, and the

SLO Control must show complete hemolysis.[7]

Negative Result: If hemolysis is present in all serum dilution tubes, the ASO titer is less than

the lowest dilution tested (e.g., <50 IU/mL).

Positive Result: The titer corresponds to the last tube with a clear, colorless supernatant and

a distinct button of red blood cells at the bottom. In the example above, the titer would be

200 IU/mL.
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Caption: Principle of the ASO neutralization assay.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://medicallabnotes.com/aso-anti-streptococcal-otest-introduction-principle-procedure-normal-range-result-interpretation-and-keynotes/
https://www.benchchem.com/product/b15579465/docs?utm_src=pdf-body-img#application-notes-antistreptolysin-o-aso-neutralization-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive Serum Sample
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Caption: Experimental workflow for the ASO neutralization tube test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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